Cas no 2163232-21-9 (tert-butyl N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]carbamate
• CAS No: 2163232-21-9
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 6102494
• PubChem ID: 165947871
• Update Time: 2025-05-27

tert-butyl N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]carbamate
• 2163232-21-9
• EN300-7007142

• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(13)12-6-5-11(4)14-7-8-15-11/h5-8H2,1-4H3,(H,12,13)
• InChI Key： ZNBRJVKXUBQELI-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]carbamate

Comprehensive Overview of tert-butyl N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]carbamate (CAS No. 2163232-21-9)

In the realm of organic chemistry and pharmaceutical intermediates, tert-butyl N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]carbamate (CAS No. 2163232-21-9) has garnered significant attention due to its versatile applications. This compound, often abbreviated as Boc-protected dioxolane derivative, is a key building block in synthetic chemistry. Its unique structure, featuring a 1,3-dioxolane ring and a tert-butyl carbamate group, makes it invaluable for protecting amines and facilitating complex molecular transformations.

The growing interest in CAS 2163232-21-9 is closely tied to its role in drug discovery and development. Researchers frequently search for "Boc-protected amine synthesis" or "dioxolane derivatives in medicinal chemistry", highlighting its relevance in modern pharmaceutical workflows. The compound’s stability under acidic conditions and its ability to be deprotected under mild conditions make it a preferred choice for peptide synthesis and other sensitive reactions.

One of the most searched questions related to this compound is: "How to synthesize tert-butyl N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]carbamate?". The synthesis typically involves the reaction of 2-(2-methyl-1,3-dioxolan-2-yl)ethylamine with di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base. This method is widely documented in literature and is favored for its high yield and scalability.

Another hot topic is the compound’s application in green chemistry. With increasing focus on sustainable practices, researchers are exploring eco-friendly solvents and catalysts for its synthesis. Searches like "green synthesis of Boc-protected compounds" reflect this trend. The use of water as a solvent or biocatalysts for such reactions is gaining traction, aligning with global sustainability goals.

The tert-butyl carbamate group in this compound is particularly noteworthy. It serves as a protective group for amines, preventing unwanted side reactions during multi-step syntheses. This feature is crucial in the production of APIs (Active Pharmaceutical Ingredients) and peptide-based drugs. The compound’s compatibility with a wide range of reagents further enhances its utility in diverse chemical processes.

In analytical chemistry, CAS 2163232-21-9 is often characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for its application in high-stakes industries like pharmaceuticals. Questions such as "How to analyze tert-butyl N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]carbamate?" are common among quality control professionals.

The compound’s stability and solubility properties are also frequently discussed. Its solubility in organic solvents like dichloromethane, THF, and ethyl acetate makes it easy to handle in laboratory settings. However, researchers are increasingly looking for alternatives to traditional solvents, driven by regulatory and environmental concerns.

Looking ahead, the demand for tert-butyl N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]carbamate is expected to rise, particularly in the development of new therapeutics and bioconjugates. Its role in click chemistry and biomolecule labeling is another area of active research. As the pharmaceutical industry continues to innovate, this compound will likely remain a cornerstone of synthetic strategies.

In summary, tert-butyl N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]carbamate (CAS No. 2163232-21-9) is a multifaceted compound with broad applications in chemistry and drug development. Its synthesis, properties, and uses are subjects of ongoing research, making it a valuable topic for both academic and industrial audiences.